7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one
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Description
7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
7-Hydroxy-3-pyrazolyl-chromen-4H-ones, including derivatives of the specified compound, have been synthesized and evaluated for their antimicrobial and antioxidant activity. This synthesis involves condensation and cyclization reactions, indicating a potential in developing pharmacologically active agents (Hatzade et al., 2008).
Structural Characterization and Design
Research on genistein derivatives, structurally similar to the specified compound, focuses on their synthesis and structural characterization through methods like single-crystal X-ray diffraction. This is crucial in understanding the chemical and physical properties of such compounds (Zhang et al., 2008).
Antimicrobial and Antifungal Properties
Compounds structurally related to the specified chemical have been synthesized and assessed for their in vitro antimicrobial activity. This research suggests potential applications in combating bacterial and fungal infections (Mandala et al., 2013).
Anti-Cancerous Properties
Chromene compounds, which include derivatives of the specified compound, exhibit potential analgesic, anticonvulsant, and anti-inflammatory activities. Their synthesis and evaluation suggest a promising area in cancer research and pain management (Abdelwahab & Fekry, 2022).
Synthesis and Bio-Evaluation for Antimicrobial Activity
Research on novel derivatives, including those structurally similar to the specified compound, explores their synthesis and evaluation for antimicrobial, antifungal, and antimalarial activities. Such studies contribute to finding new therapeutic agents (Shah et al., 2016).
Synthesis and Application in Molecular Docking
Compounds related to the specified chemical have been synthesized and used in molecular docking studies, providing insights into their interaction with biological molecules. This can guide the design of targeted therapies (Parveen et al., 2017).
Properties
IUPAC Name |
7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)chromen-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c1-26-20-8-4-3-7-15(20)18-14-27-22-16(21(18)25)9-10-19(24)17(22)13-23-11-5-2-6-12-23/h3-4,7-10,14,24H,2,5-6,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGJFCGHBDZWWLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC(=C3CN4CCCCC4)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.